Cas no 2190-12-7 (9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester)

• Product Name: 9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester
• CAS No: 2190-12-7
• MF: C₅₅H₁₀₂O₆
• MW: 859.394798755646
• CID: 4762769
• PubChem ID: 14325557
• Update Time: 2024-11-07

9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester
• 1-palmitoyl-2-linoleoyl-3-stearoyl glycerol
• 1-O-Palmitoyl-2-O-linoleoyl-3-O-stearoylglycerol
• PD099326
• 2190-12-7
• 1-Palmitoyl-2-Linoleoyl-3-Stearoyl-rac-glycerol
• [3-Hexadecanoyloxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] octadecanoate

• Inchi： 1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-33-36-39-42-45-48-54(57)60-51-52(50-59-53(56)47-44-41-38-35-32-29-24-21-18-15-12-9-6-3)61-55(58)49-46-43-40-37-34-31-28-26-23-20-17-14-11-8-5-2/h17,20,26,28,52H,4-16,18-19,21-25,27,29-51H2,1-3H3/b20-17-,28-26-
• InChI Key： CWORGUZKWFZGAH-XWAXDLMJSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 858.76764097g/mol
• Monoisotopic Mass: 858.76764097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 52
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.5
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols